Cas no 2891520-33-3 (4-chloro-7-(methyl-d3)-7H-pyrrolo[2,3-d]pyrimidine-2,5,6-d3)

• Product Name: 4-chloro-7-(methyl-d3)-7H-pyrrolo[2,3-d]pyrimidine-2,5,6-d3
• CAS No: 2891520-33-3
• MF: C₇H₆ClN₃
• MW: 173.632609844208
• CID: 6823320
• PubChem ID: 172400221
• Update Time: 2025-02-15

4-chloro-7-(methyl-d3)-7H-pyrrolo[2,3-d]pyrimidine-2,5,6-d3 Chemical and Physical Properties

Names and Identifiers

• 2891520-33-3
• 4-chloro-7-(methyl-d3)-7H-pyrrolo[2,3-d]pyrimidine-2,5,6-d3
• CS-19644

• Inchi： 1S/C7H6ClN3/c1-11-3-2-5-6(8)9-4-10-7(5)11/h2-4H,1H3/i1D3,2D,3D,4D
• InChI Key： BJGDLOLPALCTJQ-RLTMCGQMSA-N
• SMILES： ClC1=C2C([2H])=C([2H])N(C([2H])([2H])[2H])C2=NC([2H])=N1

Computed Properties

• Exact Mass: 173.0626854Da
• Monoisotopic Mass: 173.0626854Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.7Ų